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Introduction
The BCL-2 associated death promoter (BAD) is a pro-apoptotic member of the B-cell

lymphoma 2 (Bcl-2) family of proteins, playing a crucial role in the intrinsic pathway of

apoptosis. Specifically, the BAD (103-127) peptide, corresponding to the BH3 domain, is a key

functional region responsible for its pro-apoptotic activity. This peptide acts by binding to and

inhibiting anti-apoptotic Bcl-2 family members, such as Bcl-xL and Bcl-2. This action liberates

pro-apoptotic effector proteins like Bax and Bak, leading to their oligomerization, mitochondrial

outer membrane permeabilization (MOMP), the release of cytochrome c, and the subsequent

activation of caspases, culminating in programmed cell death.

These application notes provide a comprehensive guide for researchers to effectively measure

the induction of apoptosis by the BAD (103-127) peptide. Detailed protocols for key assays are

provided, along with data presentation in a clear, tabular format to facilitate experimental

design and data interpretation.

Signaling Pathway of BAD-Induced Apoptosis
The BAD (103-127) peptide initiates apoptosis through the mitochondrial pathway. The

following diagram illustrates the core signaling cascade.
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Seed cells in appropriate culture vessels

Treat cells with varying concentrations of BAD (103-127) peptide

Incubate for desired time points (e.g., 6, 12, 24, 48 hours)

Cell Viability Assay (MTT) Apoptosis Detection (Annexin V/PI Staining) Caspase Activity Assay (Caspase-3/7) Mitochondrial Membrane Potential (JC-1 Staining)

Spectrophotometry (MTT)

Calculate IC50 values, percentage of apoptotic cells, fold change in caspase activity, and changes in mitochondrial membrane potential

Flow Cytometry (Annexin V/PI, JC-1) Luminometry/Fluorometry (Caspase)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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